Cas no 851129-24-3 (2-{5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 851129-24-3
• MF: C₁₇H₁₈N₄O₂S₂
• MW: 374.480420589447
• CID: 5944002
• PubChem ID: 2155802
• Update Time: 2025-10-29

2-{5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 2-((5-(4-(tert-butyl)phenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(thiazol-2-yl)acetamide
• Acetamide, 2-[[5-[4-(1,1-dimethylethyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]-N-2-thiazolyl-
• 851129-24-3
• EU-0058636
• F0594-0454
• AKOS024585792
• 2-{[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 2-[[5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C17H18N4O2S2/c1-17(2,3)12-6-4-11(5-7-12)14-20-21-16(23-14)25-10-13(22)19-15-18-8-9-24-15/h4-9H,10H2,1-3H3,(H,18,19,22)
• InChI Key： FNAJQZXUOIQQGX-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1=NN=C(C2=CC=C(C(C)(C)C)C=C2)O1

Computed Properties

• Exact Mass: 374.08711818g/mol
• Monoisotopic Mass: 374.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 7.27±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-{5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Introduction to Compound with CAS No. 851129-24-3 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 851129-24-3 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. The molecular structure of this compound is characterized by a unique combination of functional groups, which makes it a promising candidate for various therapeutic applications. Specifically, the compound is named as 2-{5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide, a name that encapsulates its complex chemical architecture.

The central core of this molecule is the 1,3,4-oxadiazole ring, which is known for its stability and ability to interact with biological targets. This heterocyclic scaffold is further modified by a sulfanyl group at the 2-position of the oxadiazole ring, enhancing its potential for binding to specific biological receptors. The presence of the 4-tert-butylphenyl group at the 5-position of the oxadiazole ring adds another layer of complexity, influencing both the electronic properties and the solubility of the compound.

The amide functionality at the N-position, linked to a 1,3-thiazole ring, contributes to the compound's overall bioactivity. The thiazole ring is a well-known pharmacophore in medicinal chemistry, often found in drugs targeting various diseases due to its ability to modulate biological pathways. The combination of these structural elements makes this compound a versatile tool for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target inflammation and pain signaling pathways. The 1,3,4-oxadiazole scaffold has been extensively studied for its anti-inflammatory properties, and modifications such as the sulfanyl group have further enhanced its efficacy. Preclinical studies have shown that compounds with similar structures exhibit significant anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade.

The sulfanyl group in particular has been identified as a critical moiety for enhancing binding affinity to biological targets. This group can form hydrogen bonds and participate in hydrophobic interactions, thereby stabilizing the interaction between the compound and its target protein. Such interactions are crucial for achieving high efficacy in therapeutic applications.

The 4-tert-butylphenyl group not only influences the electronic properties of the molecule but also contributes to its solubility profile. This is particularly important for drug development, as poor solubility can hinder absorption and distribution within the body. By optimizing this aspect of the molecular structure, researchers can improve the pharmacokinetic properties of the compound.

The amide linkage connecting the sulfanyl-substituted oxadiazole to the thiazole ring adds another dimension to the compound's bioactivity. Amides are known to be versatile pharmacophores that can interact with various biological targets through hydrogen bonding and other non-covalent interactions. The presence of both an amide and a thiazole ring in this compound suggests that it may have multiple sites of interaction within biological systems.

In light of these structural features, researchers have been exploring derivatives of this compound for potential therapeutic applications. For instance, modifications to the tert-butyl group on the phenyl ring have been investigated to alter solubility and bioavailability. Additionally, variations in the thiazole ring have been explored to enhance binding affinity to specific enzymes or receptors involved in disease pathways.

The latest advancements in computational chemistry have enabled researchers to predict the bioactivity of compounds like this one with greater accuracy. Molecular docking studies have shown that derivatives of this compound can bind effectively to various inflammatory mediators and pain receptors. These computational predictions have guided experimental efforts toward developing more potent and selective therapeutic agents.

Epidemiological studies have also highlighted the importance of targeting inflammation and pain signaling pathways for treating chronic diseases such as arthritis and neuropathic pain. The structural features of this compound make it an attractive candidate for developing drugs that can modulate these pathways effectively. By leveraging its unique chemical properties, researchers aim to develop novel therapeutics that offer improved efficacy and reduced side effects compared to existing treatments.

In conclusion, Compound with CAS No. 851129-24-3 represents a significant advancement in pharmaceutical research due to its complex molecular structure and promising bioactivity. The combination of functional groups such as 1,3,4-oxadiazole, sulfanyl, 4-tert-butylphenyl, and 1,3-thiazole makes it a versatile tool for drug discovery and development. With ongoing research focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications, this compound holds great potential for improving human health.